Cas no 2248405-86-7 (3-(Difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid)
3-(Difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid
- EN300-6509833
- 2248405-86-7
-
- Inchi: 1S/C8H5F2N3O2/c9-7(10)5-1-12-6-2-11-4(8(14)15)3-13(5)6/h1-3,7H,(H,14,15)
- InChI Key: JYFDNAHUJSOSKM-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C2C=NC(C(=O)O)=CN12)F
Computed Properties
- Exact Mass: 213.03498273g/mol
- Monoisotopic Mass: 213.03498273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 67.5Ų
3-(Difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6509833-0.05g |
3-(difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid |
2248405-86-7 | 95.0% | 0.05g |
$1032.0 | 2025-03-14 | |
| Enamine | EN300-6509833-0.1g |
3-(difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid |
2248405-86-7 | 95.0% | 0.1g |
$1081.0 | 2025-03-14 | |
| Enamine | EN300-6509833-0.25g |
3-(difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid |
2248405-86-7 | 95.0% | 0.25g |
$1131.0 | 2025-03-14 | |
| Enamine | EN300-6509833-0.5g |
3-(difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid |
2248405-86-7 | 95.0% | 0.5g |
$1180.0 | 2025-03-14 | |
| Enamine | EN300-6509833-1.0g |
3-(difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid |
2248405-86-7 | 95.0% | 1.0g |
$1229.0 | 2025-03-14 | |
| Enamine | EN300-6509833-2.5g |
3-(difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid |
2248405-86-7 | 95.0% | 2.5g |
$2408.0 | 2025-03-14 | |
| Enamine | EN300-6509833-5.0g |
3-(difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid |
2248405-86-7 | 95.0% | 5.0g |
$3562.0 | 2025-03-14 | |
| Enamine | EN300-6509833-10.0g |
3-(difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid |
2248405-86-7 | 95.0% | 10.0g |
$5283.0 | 2025-03-14 |
3-(Difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 3-(Difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid
Comprehensive Analysis of 3-(Difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid (CAS No. 2248405-86-7)
The compound 3-(Difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid (CAS No. 2248405-86-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique imidazo[1,2-a]pyrazine core, coupled with a difluoromethyl group and a carboxylic acid functionality, makes it a versatile building block for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for optimizing pharmacokinetic properties, given its ability to mimic common pharmacophores while offering enhanced metabolic stability.
In recent years, the demand for fluorinated heterocycles like 3-(Difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid has surged due to their role in addressing challenges in medicinal chemistry and crop protection. The incorporation of fluorine atoms is known to improve bioavailability, membrane permeability, and target binding affinity—key factors driving the development of next-generation therapeutics. This compound’s CAS No. 2248405-86-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and fragment-based drug design.
From a synthetic perspective, the imidazo[1,2-a]pyrazine scaffold is prized for its ease of functionalization, enabling rapid diversification for structure-activity relationship (SAR) studies. The carboxylic acid moiety at the 6-position allows for straightforward derivatization into amides, esters, or other conjugates, making it a valuable intermediate in peptide mimetics and small-molecule inhibitors. Recent publications highlight its utility in designing kinase inhibitors and GPCR modulators, aligning with the growing focus on precision medicine.
Beyond pharmaceuticals, 3-(Difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid has potential applications in agrochemical innovation. Fluorinated compounds are increasingly used to develop herbicides and fungicides with lower environmental impact. The difluoromethyl group’s electronegativity can enhance interactions with biological targets, a feature leveraged in modern sustainable agriculture solutions. This dual applicability in human health and crop science underscores its cross-disciplinary importance.
Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its structural integrity. Purity assessments via HPLC are critical for ensuring reproducibility in downstream applications. Researchers often query synthetic protocols for CAS 2248405-86-7 or supplier availability, indicating its role as a bottleneck reagent in complex syntheses.
In the context of green chemistry, efforts to optimize the synthesis of 3-(Difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid focus on minimizing hazardous byproducts and improving atom economy. Catalytic methods employing transition-metal complexes or organocatalysts are being explored to align with ESG (Environmental, Social, and Governance) standards—a priority for modern chemical enterprises.
Looking ahead, the compound’s potential in bioconjugation and proteolysis-targeting chimeras (PROTACs) is an emerging area of interest. Its ability to serve as a linker or warhead in targeted protein degradation strategies positions it at the forefront of drug discovery innovation. As the scientific community continues to explore fluorine’s role in bioactive molecules, CAS 2248405-86-7 remains a key player in shaping future breakthroughs.
2248405-86-7 (3-(Difluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)